123-61-5(1,3-Phenylene Diisocyanate),P1092

1,3-Phenylene Diisocyanate Properties

Names and Identifiers

- m-phenylene diisocyanate
- 1,3-Phenylene Diisocyanate
- 1,3-diisocyanatobenzene
- Benzene 1,3-Diisocyanate
- NSC 511721
- Nacconate 400
- m-Phenylene isocyanate
- 1,3-diisocyanato-benzen
- 1,3-PHENYLENE DIISOCYATE
- nacconate400
- m-phenyleneisocyanate
- Benzene 1,3-diisocyanate
- m-Phenylene diisocyanate
- NSC-511721
- AKOS015889119
- NS00021577
- 123-61-5
- MFCD00002018
- Benzene,3-diisocyanato-
- Benzene, m-diisocyanato-
- ISOCYANIC ACID, m-PHENYLENE ESTER
- SCHEMBL27873
- 1,3-Phenylenediisocyanate
- Benzene-1,3-diisocyanate
- Benzene, 1,3-diisocyanato-
- FT-0606672
- Q5649574
- 1,3-Phenylene diisocyanate, 95%
- BRN 0776957
- EINECS 204-637-7
- NSC511721
- DTXSID9044792
- AI3-28286
- AS-33227
- 1,3-Phenylene diisocyanate [Diisocyanates]
- P1092
- UNII-B44H9MFH1S
- B44H9MFH1S
- 1,3-Phenylene diisocyanate
- 1,3-Diisocyanatobenzene
- DB-238157
- BENZENE 1,3-DIISOCYANATE
- M-PHENYLENE DIISOCYANATE
- +Expand
- MDL： MFCD00002018
- InChIKey： VGHSXKTVMPXHNG-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H4N2O2/c11-5-9-7-2-1-3-8(4-7)10-6-12/h1-4H
- SMILES： C1=CC(=CC(=C1)N=C=O)N=C=O
- BRN： 776957

Computed Properties

Exact Mass: 160.02700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 160.027
Heavy Atom Count: 12
Complexity: 215
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 58.9A^2

Experimental Properties

LogP: 1.62120
PSA: 58.86000
Refractive Index: 1.4900 (estimate)
Water Partition Coefficient: Soluble in hot benzene. Hydrolyzes in water.
Boiling Point: 103°C/8.3mmHg
Melting Point: 49.0 to 54.0 deg-C
Flash Point: 99.1±28.0 ºC,
Solubility: Very slightly soluble (0.51 g/l) (25 º C),
Sensitiveness: Moisture Sensitive
Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),

1,3-Phenylene Diisocyanate Security Information

Symbol: GHS06 GHS08
RTECS：NR0150000
WGK Germany：3
Safety Term：6.1
Safety Instruction： S22; S26; S36/37
Packing Group：II
Packing Group：II
Risk Phrases：R20/21/22
Hazard Level：6.1
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 2810 6.1/PG 3
Hazard Statement： H301+H331-H315-H319-H334-H335
Warning Statement： P261-P264-P270-P271-P280-P284-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
Prompt：dangerous
Storage Condition：0-10°C
PackingGroup：III
Risk Phrases： 20/21/22-36/37/38-42
TSCA：Yes
HazardClass：6.1

1,3-Phenylene Diisocyanate Customs Data

HS CODE：2929109000
Customs Data：

China Customs Code:
2929109000

Overview:

2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,3-Phenylene Diisocyanate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000KDM-1g	Benzene, 1,3-diisocyanato-	123-61-5	>98.0%(GC)	1g	$45.00
A2B Chem LLC	AA25610-1g	Benzene, 1,3-diisocyanato-	123-61-5	>98.0%(GC)	1g	$38.00	2024-04-20
Aaron	AR000KLY-1g	Benzene, 1,3-diisocyanato-	123-61-5	97%	1g	$8.00
abcr	AB140639-1 g	1,3-Phenylene diisocyanate, 97%; .	123-61-5	97%	1 g	€79.80	2023-07-20
Alichem	A019136818-5g	1,3-Phenylene diisocyanate	123-61-5	95%	5g	$170.66	2023-09-03
Apollo Scientific	OR30536-1g	1,3-Phenylenediisocyanate	123-61-5	98%	1g	£47.00	2024-08-03
eNovation Chemicals LLC	D951231-25g	Benzene, 1,3-diisocyanato-	123-61-5	98.0%	25g	$415	2022-09-08
Fluorochem	047541-1g	1,3-Phenylene diisocyanate	123-61-5	95%	1g	￡59.00	2022-03-01
TRC	P319778-500mg	1,3-Phenylene Diisocyanate	123-61-5		500mg	$87.00	2023-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P45370-1g	1,3-PHENYLENE DIISOCYANATE	123-61-5		1g	¥188.0	2021-09-08

1,3-Phenylene Diisocyanate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:123-61-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:123-61-5)

MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:123-61-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

1,3-Phenylene Diisocyanate Related Literature

1. Fluorescent heterometallic MOFs: tunable framework charges and application for explosives detection†

Kangcai Wang,Tianlin Liu,Yuji Liu,Xin Tian,Jie Sun,Qinghua Zhang CrystEngComm, 2016,18, 8301-8308
2. Non-catalyzed and Pt/γ-Al2O3-catalyzed hydrothermal cellulose dissolution–conversion: influence of the reaction parameters and analysis of the unreacted cellulose

Véronique Jollet,Flora Chambon,Franck Rataboul,Amandine Cabiac,Catherine Pinel,Emmanuelle Guillon,Nadine Essayem Green Chem., 2009,11, 2052-2060
3. Fluorescence spectra of asymmetric diamines having primary and tertiary amino groups

Phys. Chem. Chem. Phys., 1999,1, 421-425
4. Stoichiometric reactions of methylparathion with a palladium aryl oxime metallacycle

Mieock Kim,François P. Gabbaï Dalton Trans., 2004, 3403-3407
5. Complexation equilibria of some sulphoazoxines. Part VIII. Complexes of SNAZOXS with copper(II), lead(II) and cadmium(II) ions evaluated by regression analysis of potentiometric data

Analyst, 1988,113, 1357-1364
6. An all-female graduate student organization participating in chemistry outreach: a case study characterizing leadership in the community of practice

Stephanie Santos-Díaz,Marcy H. Towns Chem. Educ. Res. Pract., 2021,22, 532-553
7. SERS-active substrate assembled by Ag NW-embedded porous polystyrene fibers†

Chen Ding,Yong Lin,Xinzhou Wu,Wei Yuan,Xiuqing Meng,Wenming Su,Ke-Qin Zhang RSC Adv., 2020,10, 21845-21851
8. Controlling the assembly and spin transport of tetrathiafulvalene carboxylate coated iron oxide nanoparticles†

Zhong-Peng Lv,Tao Wang,Jing-Yuan Ge,Zhong-Zhi Luan,Di Wu,Jing-Lin Zuo,Shouheng Sun J. Mater. Chem. C, 2017,5, 7200-7206
9. Selectfluor-mediated construction of 3-arylselenenyl and 3,4-bisarylselenenyl spiro[4.5]trienones via cascade annulation of N-phenylpropiolamides with diselenides†

Jin-Wei Yuan,Qian Chen,Wen-Tao Wu,Jian-Jun Zhao,Liang-Ru Yang,Yong-Mei Xiao,Pu Mao,Ling-Bo Qu New J. Chem., 2022,46, 9451-9460
10. Deoxygenative arylation of secondary amides by merging iridium catalysis with electrochemical radical cross-coupling†

Youliang He,Feng Jiang Green Chem., 2023,25, 9080-9085

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1,3-Phenylene Diisocyanate Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,3-Phenylene Diisocyanate Security Information

1,3-Phenylene Diisocyanate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,3-Phenylene Diisocyanate Price

1,3-Phenylene Diisocyanate Suppliers

1,3-Phenylene Diisocyanate Related Literature

Related Categories

123-61-5 (1,3-Phenylene Diisocyanate) Related Products